
PP121 Quantitative Data Profile

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: PP121

CAS No.: 1092788-83-4

Cat. No.: S540040

Get Quote

Target/Aspect Data Context / Model Source

mTOR IC50 = 10 nM In vitro kinase assay [1]

VEGFR2 IC50 = 12 nM In vitro kinase assay [1]

Src IC50 = 14 nM In vitro kinase assay [1]

PDGFR IC50 = 2 nM In vitro kinase assay [1]

DNA-PK IC50 = 60 nM In vitro kinase assay [1]

Anticontractile Effect Relaxed pre-contracted
tracheal rings

Ex vivo mouse tracheal rings [2]

Anti-inflammatory
Effect

Reduced AHR, inflammation,
mucus

In vivo OVA-induced asthma
mouse model

[2]

In Vivo Dose 20 mg/kg & 50 mg/kg Oral administration in mouse
model

[2]

Detailed Experimental Protocols

Here are the methodologies for the key experiments cited in the 2023 asthma study [2].
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Mouse Airway Smooth Muscle Tension Measurement

Purpose: To investigate the direct anticontractile effect of PP121 on airways.
Method: Tracheae were dissected from euthanized mice and transferred to ice-cold

physiological salt solution (PSS). Tracheal rings (5-7 mm) were isolated and mounted in an
organ bath filled with PSS bubbled with 95% O₂ and 5% CO₂ at 37°C. After a 60-minute

equilibration, the experiments were conducted using 80 mM K⁺ or 100 μM Acetylcholine (ACh)
to induce contraction. The involvement of specific channels like Na⁺/Ca²⁺ exchangers (NCXs)

was studied by replacing the PSS with a Lithium-based solution (Li-PSS).

Establishment of an Asthmatic Mouse Model

Purpose: To explore the therapeutic effects of PP121 on asthma pathology in a live animal

model.
Sensitization (Days 0, 7, 14): Mice were sensitized via intraperitoneal (IP) injections of 200 µL

of 3 mg/mL Ovalbumin (OVA) per 20 g of body weight. The control group received physiological
saline.

Challenge & Treatment (Days 21 to 34): Mice were stimulated with daily intranasal instillation
of 20 µL of 3 mg/mL OVA per 20 g. During this period, treatment groups received daily oral

gavage of either Dexamethasone (3 mg/kg) or PP121 (20 mg/kg and 50 mg/kg). The control
and asthma-only groups received oral gavage of physiological saline.

Signaling Pathway Diagram

The study [2] found that PP121's therapeutic effects in asthma involve the suppression of the MAPK/Akt

signaling pathway. The diagram below illustrates this mechanism.
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Figure 1: PP121 inhibits the MAPK/Akt signaling pathway to alleviate asthma symptoms.
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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